Cas no 140941-92-0 (Benzenemethanol, 2-[(4-chlorobutyl)thio]-)

• Product Name: Benzenemethanol, 2-[(4-chlorobutyl)thio]-
• CAS No: 140941-92-0
• MF: C₁₁H₁₅ClOS
• MW: 230.754201173782
• CID: 1299709
• Update Time: 2024-08-03

Benzenemethanol, 2-[(4-chlorobutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-[(4-chlorobutyl)thio]-

• Inchi： 1S/C11H15ClOS/c12-7-3-4-8-14-11-6-2-1-5-10(11)9-13/h1-2,5-6,13H,3-4,7-9H2
• InChI Key： KOPYEIAOUCHCRS-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC=C1SCCCCCl

Computed Properties

• Exact Mass: 230.05335

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 361.6±32.0 °C(Predicted)
• PSA: 20.23
• pka: 14.13±0.10(Predicted)